2-Methyl-2-(3-methylbenzyl)-butan-1-ol

• Molecular Formula: C13H20O
• Molecular Weight: 192.30 g/mol
• IUPAC Name: 2-methyl-2-[(3-methylphenyl)methyl]butan-1-ol
• InChI: InChI=1S/C13H20O/c1-4-13(3,10-14)9-12-7-5-6-11(2)8-12/h5-8,14H,4,9-10H2,1-3H3
• InChI Key: GAIZONKUJIZLJH-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(CC1=CC=CC(=C1)C)CO

Description

2-Methyl-2-(3-methylbenzyl)-butan-1-ol is a useful research compound. Its molecular formula is C13H20O and its molecular weight is 192.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

29 g of 2-methyl-2-(3-methylbenzyl)-butyraldehyde (according to Example 11) were stirred for 20 hours at room temperature with 3 g of sodium borohydride in 80 ml of ethanol. Excess sodium borohydride was then decomposed with 2N HCl. After removing the ethanol, the residue was taken up in ether and extracted with water. The organic phase was extracted by shaking with 2N NaOH and water and dried with solid potassium carbonate. After removing the solvent, fractional distillation was carried out. 20 g of end product were obtained in a temperature range of from 72° C. to 73° C. at 0.12 mbar.